Cas no 653571-07-4 (3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-)

• Product name: 3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-
• CAS No: 653571-07-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.28352
• CID: 400528
• PubChem ID: 45093714

3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-[[(phenylmethyl)amino]methyl]-, (2S,3R,4S)-
• 3,4-Pyrrolidinediol,2-[[(phenylmethyl)amino]methyl]-,(2S,3R,4S)-(9CI)
• (2S,3R,4S)-2-((Benzylamino)methyl)pyrrolidine-3,4-diol
• 653571-07-4
• DTXSID90667202
• (2S,3R,4S)-2-[(benzylamino)methyl]pyrrolidine-3,4-diol

• Inchi： InChI=1S/C12H18N2O2/c15-11-8-14-10(12(11)16)7-13-6-9-4-2-1-3-5-9/h1-5,10-16H,6-8H2/t10-,11-,12+/m0/s1
• InChI Key： SXQQUIDMNYCBEU-SDDRHHMPSA-N
• SMILES： C1C(C(C(N1)CNCC2=CC=CC=C2)O)O

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5A^2
• XLogP3: 0

Experimental Properties

• PSA: 64.52